Cas no 1361562-81-3 (Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate
• CAS No: 1361562-81-3
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4928837
• Update Time: 2025-10-29

Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)6-2-9(12(17)18-5-6)8-3-7(14)4-10(15)11(8)16/h2-5H,1H3,(H2,17,18)
• InChI Key： DPUWMGBBROXATK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(N)=NC=C(C(=O)OC)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 3.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate

Research Brief on Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate (CAS: 1361562-81-3)

Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate (CAS: 1361562-81-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and nicotinate moieties, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, biochemical properties, and pharmacological activities, positioning it as a promising candidate for further research.

The synthesis of Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate involves multi-step organic reactions, including palladium-catalyzed cross-coupling and esterification processes. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient production for research purposes. Researchers have also focused on optimizing the reaction conditions to minimize by-products and enhance scalability, which is crucial for potential industrial applications.

In terms of biochemical properties, Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate has demonstrated notable interactions with various biological targets. Preliminary studies suggest that it may act as an inhibitor or modulator of specific enzymes or receptors involved in disease pathways. For instance, its trichlorophenyl group is hypothesized to contribute to its binding affinity, while the nicotinate moiety may influence its metabolic stability. These properties make it a valuable tool for probing biological mechanisms and designing new drugs.

Pharmacological evaluations of Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate have revealed its potential in treating conditions such as inflammatory diseases, cancer, and neurological disorders. In vitro and in vivo studies have shown that the compound exhibits selective activity against certain cell lines and animal models, with promising efficacy and safety profiles. However, further preclinical and clinical studies are required to fully elucidate its therapeutic potential and optimize its pharmacokinetic and pharmacodynamic properties.

Recent publications have also highlighted the role of Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate in medicinal chemistry. For example, it has been used as a building block in the synthesis of more complex molecules with enhanced bioactivity. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to design derivatives with improved target specificity and reduced off-target effects. These efforts underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

In conclusion, Methyl 6-amino-5-(2,3,5-trichlorophenyl)nicotinate (CAS: 1361562-81-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further investigation. Continued research efforts will likely focus on refining its synthesis, exploring its mechanisms of action, and advancing its applications in drug discovery. This compound holds the potential to address unmet medical needs and pave the way for innovative therapeutic solutions.